Cas no 921518-00-5 (1-(4-methoxybenzenesulfonyl)-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide)

• Product Name: 1-(4-methoxybenzenesulfonyl)-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide
• CAS No: 921518-00-5
• MF: C₁₉H₂₄N₄O₆S
• MW: 436.482063293457
• CID: 5944140
• PubChem ID: 44030209
• Update Time: 2025-06-03

1-(4-methoxybenzenesulfonyl)-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzenesulfonyl)-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[(4-methoxyphenyl)sulfonyl]-N-[5-(tetrahydro-2-furanyl)-1,3,4-oxadiazol-2-yl]-
• 1-(4-methoxybenzenesulfonyl)-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-4-carboxamide
• F2260-0187
• 1-(4-methoxyphenyl)sulfonyl-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-4-carboxamide
• 1-((4-methoxyphenyl)sulfonyl)-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide
• 921518-00-5
• AKOS024632548

• Inchi： 1S/C19H24N4O6S/c1-27-14-4-6-15(7-5-14)30(25,26)23-10-8-13(9-11-23)17(24)20-19-22-21-18(29-19)16-3-2-12-28-16/h4-7,13,16H,2-3,8-12H2,1H3,(H,20,22,24)
• InChI Key： XFXFNVOIJFXMJJ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C=C2)(=O)=O)CCC(C(NC2=NN=C(C3CCCO3)O2)=O)CC1

Computed Properties

• Exact Mass: 436.14165567g/mol
• Monoisotopic Mass: 436.14165567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• pka: 11.40±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-methoxybenzenesulfonyl)-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide

Introduction to 1-(4-Methoxybenzenesulfonyl)-N-5-(Oxolan-2-Yl)-1,3,4-Oxadiazol-2-Ylpiperidine-4-Carboxamide (CAS No. 921518-00-5)

1-(4-Methoxybenzenesulfonyl)-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide, commonly referred to by its CAS number 921518-00, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides and features a complex structure incorporating a piperidine ring, an oxadiazole moiety, and a methoxybenzenesulfonyl group. The combination of these functional groups makes it a versatile molecule with unique chemical and biological properties.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. The presence of the oxadiazole ring contributes to its stability and reactivity, while the methoxybenzenesulfonyl group enhances its solubility and bioavailability. Recent studies have highlighted its potential as a building block for advanced materials and as a precursor in drug discovery.

In terms of pharmacological applications, 1-(4-methoxybenzenesulfonyl)-N-substituted compounds have shown promising results in inhibiting certain enzymes and receptors associated with neurodegenerative diseases. The oxadiazole moiety has been identified as a key structural element contributing to these bioactivities. Researchers have also explored its role in modulating cellular signaling pathways, making it a valuable compound in the development of novel therapeutic agents.

From a materials science perspective, the compound's unique electronic properties make it an attractive candidate for use in organic electronics. Its ability to form stable complexes with metal ions has led to investigations into its potential applications in catalysis and sensor technologies. Recent advancements in computational chemistry have further elucidated its electronic structure, paving the way for optimized synthesis and application strategies.

In conclusion, cas no 921518-based compounds represent a frontier in modern chemistry, offering diverse opportunities across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both scientific understanding and practical innovations.